Cas no 42729-26-0 (3-TRIFLUOROMETHYLTHIOPHENYL ISOTHIOCYAN&)

3-TRIFLUOROMETHYLTHIOPHENYL ISOTHIOCYAN& structure
42729-26-0 structure
Product Name:3-TRIFLUOROMETHYLTHIOPHENYL ISOTHIOCYAN&
CAS No:42729-26-0
MF:C8H4F3NS2
MW:235.249269485474
CID:928378
PubChem ID:24874325
Update Time:2025-04-19

3-TRIFLUOROMETHYLTHIOPHENYL ISOTHIOCYAN& Chemical and Physical Properties

Names and Identifiers

    • 3-TRIFLUOROMETHYLTHIOPHENYL ISOTHIOCYAN&
    • 1-isothiocyanato-3-(trifluoromethylsulfanyl)benzene
    • 3-(Trifluoromethylthio)phenyl isothiocyanate
    • 3-(Trifluoromethylthio)phenyl isothiocyanate, 97%
    • AS-81360
    • 3-(trifluoromethylthio)phenylisothiocyanate
    • DTXSID20402981
    • 42729-26-0
    • SCHEMBL2891802
    • 1-ISOTHIOCYANATO-3-[(TRIFLUOROMETHYL)SULFANYL]BENZENE
    • 3-Trifluoromethylthiophenyl isothiocyana
    • G78547
    • MDL： MFCD02683531
    • Inchi： 1S/C8H4F3NS2/c9-8(10,11)14-7-3-1-2-6(4-7)12-5-13/h1-4H
    • InChI Key： ZVMPEUKZYDFXQN-UHFFFAOYSA-N
    • SMILES： S(C(F)(F)F)C1C=CC=C(C=1)N=C=S

Computed Properties

  • Exact Mass: 234.97400
  • Monoisotopic Mass: 234.97372597g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 69.8Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.37 g/mL at 25 °C(lit.)
  • Boiling Point: 230-244 °C(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.586(lit.)
  • PSA: 69.75000
  • LogP: 4.03280
  • Solubility: Not available

3-TRIFLUOROMETHYLTHIOPHENYL ISOTHIOCYAN& Security Information

3-TRIFLUOROMETHYLTHIOPHENYL ISOTHIOCYAN& Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-TRIFLUOROMETHYLTHIOPHENYL ISOTHIOCYAN& Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P003IRX-100mg
3-(Trifluoromethylthio)phenyl isothiocyanate
 42729-26-0 95%
100mg
 $48.00 2024-05-02
Aaron
AR003J09-100mg
3-(Trifluoromethylthio)phenyl isothiocyanate
 42729-26-0 95%
100mg
 $33.00 2023-12-14

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